Cas no 394-56-9 (2,2,2-trichloro-1-(4-fluorophenyl)ethanol)

2,2,2-trichloro-1-(4-fluorophenyl)ethanol structure
394-56-9 structure
Product Name:2,2,2-trichloro-1-(4-fluorophenyl)ethanol
CAS No:394-56-9
MF:C8H6Cl3FO
MW:243.4900431633
CID:1507613
PubChem ID:262901
Update Time:2025-04-21

2,2,2-trichloro-1-(4-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trichloro-1-(4-fluorophenyl)ethanol
    • AR-1H9500
    • benzyl alcohol, p-fluoro-|A-(trichloromethyl)-
    • (+/-)-2,2,2-trichloro-1-(4-fluorophenyl)ethanol
    • AG-K-87249
    • 2,2,2-Trichlor-1-(4-fluor-phenyl)-ethanol
    • AC1Q4NNI
    • AC1L68I9
    • NSC96900
    • CTK1C4626
    • AR-1H9500; benzyl alcohol, p-fluoro-|A-(trichloromethyl)-; (+/-)-2,2,2-trichloro-1-(4-fluorophenyl)ethanol; AG-K-87249; 2,2,2-Trichlor-1-(4-fluor-phenyl)-ethanol; AC1Q4NNI; AC1L68I9; NSC96900; CTK1C4626;
    • 394-56-9
    • NSC-96900
    • SCHEMBL23149874
    • DTXSID40294522
    • p-fluorophenyl-trichloromethyl carbinol
    • A18726
    • Benzyl alcohol, p-fluoro-alpha-(trichloromethyl)-
    • Inchi: 1S/C8H6Cl3FO/c9-8(10,11)7(13)5-1-3-6(12)4-2-5/h1-4,7,13H
    • InChI Key: NXMVOAIYDICRQK-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC(=CC=1)F)O)(Cl)Cl

Computed Properties

  • Exact Mass: 241.94698
  • Monoisotopic Mass: 241.946826g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 3.22930
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